Cas no 1789435-12-6 (Benzyl 3-(diethylcarbamoyl)piperidine-1-carboxylate)

Benzyl 3-(diethylcarbamoyl)piperidine-1-carboxylate structure

1789435-12-6 structure

Product Name:Benzyl 3-(diethylcarbamoyl)piperidine-1-carboxylate

CAS No:1789435-12-6

MF:C₁₈H₂₆N₂O₃

MW:318.410645008087

CID:5574895

Update Time:2023-08-22

Benzyl 3-(diethylcarbamoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Phenylmethyl 3-[(diethylamino)carbonyl]-1-piperidinecarboxylate
- Benzyl 3-(diethylcarbamoyl)piperidine-1-carboxylate
- Inchi： 1S/C18H26N2O3/c1-3-19(4-2)17(21)16-11-8-12-20(13-16)18(22)23-14-15-9-6-5-7-10-15/h5-7,9-10,16H,3-4,8,11-14H2,1-2H3
- InChI Key： KOSYMOJIRYJKFK-UHFFFAOYSA-N
- SMILES： C1C=C(C=CC=1)COC(N1CC(C(N(CC)CC)=O)CCC1)=O

Benzyl 3-(diethylcarbamoyl)piperidine-1-carboxylate Production Method

Production Method 1

3367-95-1

3367-95-1

100-51-6

100-51-6

2360442-96-0

2360442-96-0

1789435-12-6

1789435-12-6

2525-02-2

2525-02-2

Reaction Conditions

1.1C:5970-45-6, 16 h, 50°C
2.1S:96-47-9, 16 h, 25°C

Reference

: Carbamate Synthesis Using a Shelf-Stable and Renewable C1 Reactant

By Dobi, Zoltan et al, ChemSusChem, 2019, 12(13), 3103-3114

Benzyl 3-(diethylcarbamoyl)piperidine-1-carboxylate Raw materials

Benzyl 3-(diethylcarbamoyl)piperidine-1-carboxylate Preparation Products

Benzyl 3-(diethylcarbamoyl)piperidine-1-carboxylate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

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